Cas no 22869-99-4 (Metacycloprodigiosin)

Metacycloprodigiosin structure
Metacycloprodigiosin structure
Product name:Metacycloprodigiosin
CAS No:22869-99-4
MF:C25H33N3O
MW:391.549026250839
CID:283662

Metacycloprodigiosin Chemical and Physical Properties

Names and Identifiers

    • 12-Azabicyclo[9.2.1]tetradeca-11(14),13-diene,2-ethyl-13-[[3-methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]methyl]-, (2R)-
    • (-)-Metacycloprodigiosin
    • 12-Azabicyclo[9.2.1]tetradeca-11(14),13-diene,2-ethyl-13-[(3-methoxy-5-pyrrol-2-yl-2H-pyrrol-2-ylidene)methyl]-, (-)- (8CI)
    • Metacycloprodigiosin
    • METACYCLOPRODIGININE
    • 5-[3-Methoxy-5-(1H-pyrrole-2-yl)-2H-pyrrole-2-ylidenemethyl]-6-ethyl-2,4-nonano-1H-pyrrole
    • CID 135475665
    • (-)-2-Ethyl-13-[[3-methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]methyl]-12-azabicyclo[9.2.1]tetradeca-11(14),13(1)-diene
    • Inchi: 1S/C25H33N3O/c1-3-18-11-8-6-4-5-7-9-12-19-15-20(18)22(27-19)16-24-25(29-2)17-23(28-24)21-13-10-14-26-21/h10,13-18,26-27H,3-9,11-12H2,1-2H3/b24-16-
    • InChI Key: XEPVVPTUOMXJRW-JLPGSUDCSA-N
    • SMILES: O(C)C1=CC(C2=CC=CN2)=N/C/1=C\C1=C2C=C(CCCCCCCCC2CC)N1

Computed Properties

  • Exact Mass: 391.262
  • Monoisotopic Mass: 391.262
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 6.653
  • Topological Polar Surface Area: 53.2

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